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Compound of Interest

Compound Name: nitro-Grela

Cat. No.: B1312454 Get Quote

This document provides immediate and essential safety, logistical, and procedural guidance for

researchers, scientists, and drug development professionals handling nitro-Grela. The

following protocols are designed to ensure the safe handling and disposal of this chemical,

grounded in established laboratory safety practices for nitro-containing compounds.

Chemical Identifier: nitro-Grela

Property Value Source

Chemical Formula C31H37Cl2N3O3Ru [1]

Molecular Weight 671.62 g/mol [1]

Appearance Green powder [1][2]

Melting Point >300 °C [2]

Storage Temperature
2-8°C (long-term), Ambient

(short-term, <1 week)
[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling nitro-Grela and related nitro

compounds.[3] The following table summarizes the required PPE.
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Area of Protection Required PPE
Specifications and
Rationale

Hand Protection
Double-gloving with chemical-

resistant gloves

Inner Glove: Nitrile rubber.

Outer Glove: Butyl rubber is

recommended for handling

nitro compounds in general.[3]

[4] This combination provides a

robust barrier against potential

dermal absorption. Specific

breakthrough time data for

nitro-Grela is not readily

available, so a conservative

approach is necessary.[3]

Eye and Face Protection
Chemical safety goggles and a

full-face shield

Goggles must provide

protection against chemical

splashes and comply with

ANSI Z87.1 standards.[4] A

full-face shield is required

when there is a risk of

splashing or aerosol

generation.

Respiratory Protection
Air-purifying respirator (APR)

with appropriate cartridges

For volatile nitrovinyl

compounds, an air-purifying

respirator with organic vapor

cartridges is recommended.[3]

All work with nitro compounds

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[4]

Body Protection
Chemical-resistant lab coat or

coveralls

A flame-resistant lab coat is

recommended when working

with nitro compounds.[4] Full-

length pants and closed-toe

shoes are mandatory.[3]
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Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes must be fully enclosed

and made of a material that will

not absorb chemicals.

Handling and Experimental Protocols
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

2.1. Preparation and Engineering Controls

Fume Hood: All work with nitro-Grela must be performed in a certified chemical fume hood

to minimize inhalation exposure.[4]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.

Inert Atmosphere: While nitro-Grela has high stability and can be handled in the air, for

storage and sensitive reactions, handling under an inert gas is recommended.[1][5]

Area Designation: Designate a specific area within the fume hood for handling nitro-Grela to

prevent cross-contamination.

2.2. Donning PPE

Put on all required PPE as outlined in the table above before entering the designated work

area. The order should be: lab coat, inner gloves, outer gloves, safety goggles, and face

shield.

2.3. Handling the Compound

Weighing: When weighing the solid compound, do so within the fume hood to contain any

dust. Use a spatula that minimizes aerosolization.[3]

Solution Preparation: If creating a solution, add the solid nitro-Grela to the solvent slowly to

avoid splashing.
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Transfers: Handle all transfers of the compound or its solutions with care to prevent spills.

2.4. Post-Handling Procedures

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with the compound using an appropriate solvent.

PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste materials contaminated with nitro-Grela must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including used gloves, paper towels, and

disposable labware, in a designated, sealed, and clearly labeled hazardous waste container.

[3]

Liquid Waste: Collect all liquid waste containing nitro-Grela in a separate, sealed, and

labeled hazardous waste container.

Container Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste"

and the chemical name "nitro-Grela."

Disposal: Dispose of all hazardous waste in accordance with local, regional, and national

environmental regulations.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with

water. Seek immediate medical attention.

Visual Workflow for Handling nitro-Grela
Preparation

- Verify fume hood function
- Check emergency equipment

- Don all required PPE

Handling in Fume Hood
- Weigh solid carefully

- Prepare solutions slowly
- Conduct experiment

Emergency Procedure
- Skin/Eye Contact: Flush with water

- Inhalation: Move to fresh air
- Seek immediate medical attention

If incident occurs

Post-Handling
- Decontaminate surfaces
- Remove PPE correctly
- Wash hands thoroughly

If incident occurs

Waste Collection
- Segregate solid & liquid waste
- Use labeled, sealed containers

If incident occurs

Disposal
- Follow institutional & regulatory
guidelines for hazardous waste

If incident occurs

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of nitro-Grela.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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